(Z)-2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(2,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C20H10Cl2O5/c21-12-4-3-11(15(22)9-12)8-18-19(23)14-6-5-13(10-17(14)27-18)26-20(24)16-2-1-7-25-16/h1-10H/b18-8-
• InChI Key: XFDDYLPWPVQPNL-LSCVHKIXSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=C(C=C(C=C4)Cl)Cl)O3
• Isomeric SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C=C(C=C4)Cl)Cl)/O3
• Molecular Formula: C20H10Cl2O5
• Molecular Weight: 401.2 g/mol

Description

(Z)-2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C20H10Cl2O5 and its molecular weight is 401.2. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Furan Derivatives : A study by Gabriele et al. (2012) discusses the palladium iodide catalyzed oxidative carbonylation of 3-yne-1,2-diol derivatives to furan-3-carboxylic esters, indicating the utility of such compounds in organic synthesis and potential applications in designing complex molecules with furan rings Gabriele et al., 2012.

• Chemistry of Iminofurans : The work of Shipilovskikh and Rubtsov (2014) explores the reactivity of iminofuran compounds, highlighting the potential for creating novel organic compounds through the manipulation of furan structures, which could be relevant for the synthesis of derivatives of the given compound Shipilovskikh & Rubtsov, 2014.

Biological and Pharmacological Applications

• Quorum Sensing Inhibitors : Research by Benneche et al. (2008) on the synthesis of bromomethylene furanones as inhibitors of microbial quorum sensing suggests potential antimicrobial applications for similarly structured compounds, indicating that derivatives of the specified compound may find use in developing new antimicrobial agents Benneche et al., 2008.

Material Science and Organic Electronics

• Polymerization and Material Properties : Wang et al. (2012) discuss the synthesis and copolymerization of fully bio-based benzoxazines from guaiacol and furfurylamine, showing the relevance of furan derivatives in creating new materials with desirable thermal and mechanical properties. This suggests the potential utility of the specified compound in material science, particularly in the development of bio-based polymers Wang et al., 2012.

Analytical and Spectral Studies

• Spectral Study of Furan Ring Containing Ligands : Patel (2020) focuses on the synthesis, characterization, and antimicrobial activity of furan ring-containing organic ligands, indicating the importance of structural and spectral analysis in developing compounds with potential biological activity Patel, 2020.